2(5H)-Furanone, 3-methoxy-
Overview
Description
2(5H)-Furanone, 3-methoxy- is a natural product found in Narthecium ossifragum with data available.
Scientific Research Applications
Synthesis and Structural Properties
- 2(5H)-Furanone, 3-methoxy- and its derivatives have been extensively studied for their synthesis and structural properties. For instance, a method for synthesizing 3-Methyl-2(5H)-furanone, a common structural unit in natural and synthetic strigolactones, involves a ring-closing metathesis of allyl methacrylate (Malik, Rutjes, & Zwanenburg, 2010). Another study focused on the efficient synthesis of 5-hydroxymethyl-2(5H)-furanone, highlighting its use as a versatile chemical intermediate in various products (Mliki & Trabelsi, 2016).
Flavor and Aroma Compounds
- Furanones, including 2(5H)-Furanone derivatives, are significant in the food industry due to their sensory properties. They are key flavor compounds in fruits and are synthesized through enzymatic steps or the Maillard reaction (Schwab, 2013). These compounds also contribute to meaty and spicy/nutty flavors in foods and have roles in plant and yeast biosynthesis (Slaughter, 1999).
Biological and Medicinal Applications
- Some derivatives of 2(5H)-Furanone exhibit significant biological activity. For example, 5-arylidene-2(5H)-furanone derivatives have been studied for their cytotoxicity against various cancer cell lines, with some showing potent cytotoxic activity (Bang, Kim, Yun, & Ahn, 2004). Additionally, novel anti-bacterials against MRSA have been synthesized from 2(5H)-furanones (Lattmann et al., 2006).
Environmental and Agricultural Aspects
- The study of 2(5H)-Furanone derivatives extends to environmental and agricultural contexts. For instance, 3-methoxy-2(5H)-furanone has been identified as a principal nephrotoxin in a plant affecting cattle and other ruminants (Langseth et al., 1999). This highlights the ecological impact and potential hazards of these compounds in specific environments.
properties
CAS RN |
35214-62-1 |
|---|---|
Product Name |
2(5H)-Furanone, 3-methoxy- |
Molecular Formula |
C5H6O3 |
Molecular Weight |
114.1 g/mol |
IUPAC Name |
4-methoxy-2H-furan-5-one |
InChI |
InChI=1S/C5H6O3/c1-7-4-2-3-8-5(4)6/h2H,3H2,1H3 |
InChI Key |
LAPHJRDBCSBIPY-UHFFFAOYSA-N |
SMILES |
COC1=CCOC1=O |
Canonical SMILES |
COC1=CCOC1=O |
synonyms |
3-methoxy-2(5H)-furanone |
Origin of Product |
United States |
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